5-(3-methylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(3-methylphenyl)-4-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H15N3S/c1-11-6-8-14(9-7-11)19-15(17-18-16(19)20)13-5-3-4-12(2)10-13/h3-10H,1-2H3,(H,18,20)
• InChI Key: SXHDEAZKUNROPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=CC(=C3)C
• Molecular Formula: C16H15N3S
• Molecular Weight: 281.4 g/mol

Description

5-(3-methylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that belongs to the class of triazoles. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Corrosion Inhibition

Compounds structurally related to 5-(3-methylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol have been studied for their corrosion inhibition capabilities. For instance, benzimidazole derivatives including triazole-thiols have been investigated as inhibitors for mild steel corrosion in acidic solutions. These inhibitors showed increased efficiency with concentration and demonstrated mixed-type inhibition behavior. Their adsorption on mild steel surfaces obeyed the Langmuir adsorption isotherm, indicating a potential for industrial applications in corrosion protection (Yadav et al., 2013).

Electrochemical Studies

Electrochemical studies have explored the inhibition efficiency of triazole-thiol compounds on zinc and copper corrosion in acidic mediums. These studies highlight the role of the thiophenyl group in altering activity, suggesting these compounds act as mixed-type inhibitors with cathodic predominance. Their effectiveness is supported by density functional theory calculations, which align with experimental observations, underscoring their potential in metal protection against corrosion (Gece & Bilgiç, 2012).

Pharmacological Screening

Investigations into the physical-chemical properties and primary pharmacological screening of new derivatives of 5-(thiophene-3-ylmethyl)-4R-1,2,4-triazole-3-thiols have been conducted. These studies aim to explore the pharmacological activity of triazole derivatives, with predictions indicating high activity for the synthesized compounds. Such research underlines the importance of triazole derivatives in developing new materials with potential applications in medicine and pharmacy (Khilkovets, 2021).